3-Hydroxylidocaine
3-Hydroxylidocaine
3’-hydroxy Lidocaine is an active metabolite of lidocaine formed by the cytochrome P450 (CYP) isoforms CYP1A2 and CYP3A4.1,2
3-Hydroxylidocaine belongs to the class of organic compounds known as alpha amino acid amides. These are amide derivatives of alpha amino acids. 3-Hydroxylidocaine is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). 3-Hydroxylidocaine has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, 3-hydroxylidocaine is primarily located in the cytoplasm. 3-Hydroxylidocaine participates in a number of enzymatic reactions. In particular, 3-Hydroxylidocaine can be biosynthesized from lidocaine through the action of the enzymes cytochrome P450 1A2 and cytochrome P450 3A4. In addition, 3-Hydroxylidocaine can be biosynthesized from lidocaine; which is catalyzed by the enzymes cytochrome P450 1A2 and cytochrome P450 3A4. In humans, 3-hydroxylidocaine is involved in lidocaine (local anaesthetic) metabolism pathway and lidocaine (local anaesthetic) action pathway. 3-Hydroxylidocaine is also involved in the metabolic disorder called the lidocaine (antiarrhythmic) action pathway.
3-Hydroxylidocaine is an amino acid amide.
3-Hydroxylidocaine belongs to the class of organic compounds known as alpha amino acid amides. These are amide derivatives of alpha amino acids. 3-Hydroxylidocaine is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). 3-Hydroxylidocaine has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, 3-hydroxylidocaine is primarily located in the cytoplasm. 3-Hydroxylidocaine participates in a number of enzymatic reactions. In particular, 3-Hydroxylidocaine can be biosynthesized from lidocaine through the action of the enzymes cytochrome P450 1A2 and cytochrome P450 3A4. In addition, 3-Hydroxylidocaine can be biosynthesized from lidocaine; which is catalyzed by the enzymes cytochrome P450 1A2 and cytochrome P450 3A4. In humans, 3-hydroxylidocaine is involved in lidocaine (local anaesthetic) metabolism pathway and lidocaine (local anaesthetic) action pathway. 3-Hydroxylidocaine is also involved in the metabolic disorder called the lidocaine (antiarrhythmic) action pathway.
3-Hydroxylidocaine is an amino acid amide.
Brand Name:
Vulcanchem
CAS No.:
34604-55-2
VCID:
VC20811775
InChI:
InChI=1S/C14H22N2O2/c1-5-16(6-2)9-13(18)15-14-10(3)7-8-12(17)11(14)4/h7-8,17H,5-6,9H2,1-4H3,(H,15,18)
SMILES:
CCN(CC)CC(=O)NC1=C(C=CC(=C1C)O)C
Molecular Formula:
C14H22N2O2
Molecular Weight:
250.34 g/mol
3-Hydroxylidocaine
CAS No.: 34604-55-2
Cat. No.: VC20811775
Molecular Formula: C14H22N2O2
Molecular Weight: 250.34 g/mol
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Specification
| Description | 3’-hydroxy Lidocaine is an active metabolite of lidocaine formed by the cytochrome P450 (CYP) isoforms CYP1A2 and CYP3A4.1,2 3-Hydroxylidocaine belongs to the class of organic compounds known as alpha amino acid amides. These are amide derivatives of alpha amino acids. 3-Hydroxylidocaine is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). 3-Hydroxylidocaine has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, 3-hydroxylidocaine is primarily located in the cytoplasm. 3-Hydroxylidocaine participates in a number of enzymatic reactions. In particular, 3-Hydroxylidocaine can be biosynthesized from lidocaine through the action of the enzymes cytochrome P450 1A2 and cytochrome P450 3A4. In addition, 3-Hydroxylidocaine can be biosynthesized from lidocaine; which is catalyzed by the enzymes cytochrome P450 1A2 and cytochrome P450 3A4. In humans, 3-hydroxylidocaine is involved in lidocaine (local anaesthetic) metabolism pathway and lidocaine (local anaesthetic) action pathway. 3-Hydroxylidocaine is also involved in the metabolic disorder called the lidocaine (antiarrhythmic) action pathway. 3-Hydroxylidocaine is an amino acid amide. |
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| CAS No. | 34604-55-2 |
| Molecular Formula | C14H22N2O2 |
| Molecular Weight | 250.34 g/mol |
| IUPAC Name | 2-(diethylamino)-N-(3-hydroxy-2,6-dimethylphenyl)acetamide |
| Standard InChI | InChI=1S/C14H22N2O2/c1-5-16(6-2)9-13(18)15-14-10(3)7-8-12(17)11(14)4/h7-8,17H,5-6,9H2,1-4H3,(H,15,18) |
| Standard InChI Key | PMGUCIDDSCRAMY-UHFFFAOYSA-N |
| SMILES | CCN(CC)CC(=O)NC1=C(C=CC(=C1C)O)C |
| Canonical SMILES | CCN(CC)CC(=O)NC1=C(C=CC(=C1C)O)C |
| Appearance | Assay:≥98%A crystalline solid |
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